Cas no 1805605-98-4 (4-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1805605-98-4
• MF: C₈H₅F₆NO
• MW: 245.121823072433
• CID: 4886279
• Update Time: 2025-06-07

4-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H5F6NO/c9-6(10)3-1-5(8(12,13)14)15-7(11)4(3)2-16/h1,6,16H,2H2
• InChI Key： VMDDYQZTZNNLBN-UHFFFAOYSA-N
• SMILES： FC1=C(CO)C(C(F)F)=CC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-3-methanol

Introduction to 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805605-98-4)

4-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-3-methanol, with the CAS number 1805605-98-4, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with difluoromethyl, fluoro, and trifluoromethyl groups, as well as a hydroxymethyl group. These substituents confer specific chemical and biological properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-3-methanol is represented by the formula C₁₀H₆F₅

In recent years, there has been a growing interest in the use of fluorinated pyridines as building blocks for the synthesis of bioactive molecules. The unique electronic and steric properties of these compounds make them suitable for targeting specific biological pathways and receptors. For instance, 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-3-methanol has been explored for its potential as an intermediate in the synthesis of inhibitors for various enzymes and receptors involved in disease pathways.

A notable application of this compound is in the development of inhibitors for serine proteases, which play crucial roles in various physiological and pathological processes. Serine proteases are involved in inflammation, coagulation, and cancer progression, making them attractive targets for therapeutic intervention. Research has shown that compounds derived from 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-3-methanol exhibit potent inhibitory activity against specific serine proteases, suggesting their potential as lead compounds for drug discovery.

Beyond its use as an inhibitor, 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-3-methanol has also been investigated for its potential as a scaffold in the design of radiolabeled imaging agents. The hydroxymethyl group can be readily functionalized to introduce radiolabels such as fluorine-18 or carbon-11, which are commonly used in positron emission tomography (PET) imaging. This application opens up new possibilities for non-invasive monitoring of disease progression and treatment response.

The synthetic accessibility of 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-3-methanol is another factor contributing to its significance in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound on both laboratory and industrial scales. These methods typically involve multistep processes that include fluorination reactions, metal-catalyzed cross-couplings, and functional group manipulations. The ability to synthesize this compound reliably and in high yields is crucial for its practical application in drug discovery programs.

In addition to its potential therapeutic applications, 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-3-methanol has also been studied for its environmental impact. Fluorinated compounds can persist in the environment due to their high stability, raising concerns about their long-term effects on ecosystems. However, recent research has shown that certain biodegradation pathways can metabolize these compounds under specific conditions, providing insights into their environmental fate and risk assessment.

The safety profile of 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-3-methanol is another critical aspect that has been extensively evaluated. Toxicological studies have demonstrated that this compound exhibits low toxicity at relevant concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its safety profile across different species and exposure scenarios.

In conclusion, 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805605-98-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for the development of novel therapeutic agents and imaging agents. Ongoing research continues to uncover new applications and insights into its biological activity, further highlighting its importance in the field.